KGP-25

• Molecular Formula: C19H32ClNO3
• Molecular Weight: 357.9 g/mol
• InChI: InChI=1S/C19H31NO3.ClH/c1-7-20(8-2)12-13-22-19(21)23-18-16(14(3)4)10-9-11-17(18)15(5)6;/h9-11,14-15H,7-8,12-13H2,1-6H3;1H
• InChIKey: PMJDNXZCUXYUDO-UHFFFAOYSA-N

KGP-25 Compound Overview

KGP-25 is a novel small molecule characterized as an inhibitor of the voltage-gated sodium channel 1.8 (Nav1.8) and, upon enzymatic activation, a modulator of the γ-aminobutyric acid subtype A receptor (GABAA) [1]. It is designed with a 'molecular transformer' strategy, enabling it to adapt its pharmacological effect in response to its biological environment, specifically transitioning from an analgesic to an anesthetic profile through esterase-driven hydrolysis [1].

Esterase-driven molecular transformer research tool

Sequential Nav1.8 inhibition and GABAA modulation pathway model

Tissue-specific functional switching study fit (PNS to CNS)

• [1] Huang T, Song C, Chen Y, Gan Y, Hu S, Hai A, Liu W, Kang T, Zhao Y, Miao Z, Wang X, Fu Y, Ke B. Molecular Transformers: Adaptive Multitarget Ligands for Esterase-Induced Transition from Analgesics to Anesthetics. Journal of Medicinal Chemistry. 2024; 67(14): 12349-12365. View Source

KGP-25 Irreplaceability

KGP-25 cannot be substituted by other in-class Nav1.8 inhibitors (such as VX-548, A-803467, or PF-01247324) due to its unique 'molecular transformer' design [1]. Unlike conventional multitarget-directed ligands (MTDLs) that act on multiple targets simultaneously, KGP-25's activity is temporally and spatially adaptive; it is designed to initially act as a peripheral Nav1.8 inhibitor for analgesia, and then undergo esterase-catalyzed hydrolysis to reveal a second pharmacophore that targets central GABAA receptors for anesthesia [1]. This environment-responsive, functional transition is a distinct mechanistic feature that is not present in standard, single-mechanism Nav1.8 channel blockers [2].

1

Single-target Nav1.8 blockers (e.g., PF-01247324, VX-150) lack the esterase-labile linker and cannot undergo target switching to GABAA modulation.

2

Stand-alone GABAA modulators (e.g., propofol, etomidate) do not provide peripheral Nav1.8 inhibition and have no hydrolytic activation mechanism.

3

Conventional multitarget ligands lack tissue-specific temporal separation of pharmacology; sequential dual-target engagement may not replicate.

• [1] Huang T, Song C, Chen Y, Gan Y, Hu S, Hai A, Liu W, Kang T, Zhao Y, Miao Z, Wang X, Fu Y, Ke B. Molecular Transformers: Adaptive Multitarget Ligands for Esterase-Induced Transition from Analgesics to Anesthetics. Journal of Medicinal Chemistry. 2024; 67(14): 12349-12365. View Source
• [2] Wang H, Huang J, Zang J, Jin X, Yan N. Drug discovery targeting Nav1.8: Structural insights and therapeutic potential. Current Opinion in Chemical Biology. 2025; 84: 102546. View Source

KGP-25 Differentiation Evidence

Esterase-Dependent Dual-Target Switching

KGP-25 is differentiated from other Nav1.8 inhibitors by its 'molecular transformer' design, which enables an esterase-driven functional transition from a Nav1.8-targeting analgesic to a GABAA-targeting anesthetic [1]. While standard Nav1.8 inhibitors like VX-548 and A-803467 maintain a single, consistent mechanism of action, KGP-25's pharmacology is designed to be environment-dependent [2]. This is a qualitative and mechanistic difference rather than a simple potency comparison.

Esterase-dependent switching

Class-level inference

Esterase-labile prodrug confirmed; sequential Nav1.8 inhibition followed by GABAA modulation demonstrated in cellular and animal models. Comparators lack this hydrolytic feature.

Supports esterase-driven target-switching research

Full kinetic data in primary article; quantitative hydrolysis rates to review

Evidence Dimension	Mechanism of Action (MoA) Adaptivity
Target Compound Data	Dual-target, environment-responsive via esterase-induced transition
Comparator Or Baseline	VX-548, A-803467, PF-01247324 (Standard Nav1.8 Inhibitors)
Quantified Difference	Not Applicable (Qualitative mechanistic difference)
Conditions	Designed to function in the presence of esterases; validated in cellular and animal models [1].

Why This Matters

This unique mechanism allows KGP-25 to serve as a tool compound for studying adaptive pharmacology and environment-dependent drug activity, a capability not offered by conventional, single-mechanism Nav1.8 inhibitors.

• [1] Huang T, Song C, Chen Y, Gan Y, Hu S, Hai A, Liu W, Kang T, Zhao Y, Miao Z, Wang X, Fu Y, Ke B. Molecular Transformers: Adaptive Multitarget Ligands for Esterase-Induced Transition from Analgesics to Anesthetics. Journal of Medicinal Chemistry. 2024; 67(14): 12349-12365. View Source
• [2] Wang H, Huang J, Zang J, Jin X, Yan N. Drug discovery targeting Nav1.8: Structural insights and therapeutic potential. Current Opinion in Chemical Biology. 2025; 84: 102546. View Source

Reduced Opioid-Related Side Effects

KGP-25's molecular transformer strategy is explicitly presented as a solution to the limitations of conventional MTDLs, which typically engage multiple targets simultaneously and can suffer from complex off-target effects [1]. The study confirms that KGP-25's adaptive approach validates a new drug design paradigm, distinguishing it from previous MTDLs that lack this environment-responsive behavior [1].

Opioid comparator endpoints

Supporting evidence

Reduced opioid-related side effects reported in rodent models vs. conventional opioids (morphine, fentanyl).

Reported side-effect reduction endpoint context

Quantitative side-effect metrics in full text of [1]

Evidence Dimension	Drug Design Strategy
Target Compound Data	Adaptive, environment-responsive multitarget ligand ('molecular transformer')
Comparator Or Baseline	Conventional Multitarget-Directed Ligands (MTDLs)
Quantified Difference	Not Applicable (Qualitative design difference)
Conditions	Conceptual framework validated through the identification and biological evaluation of KGP-25 [1].

Why This Matters

For procurement in drug discovery research, KGP-25 is a valuable probe for investigating this novel 'molecular transformer' approach, which is not represented by any standard Nav1.8 inhibitor or conventional MTDL.

• [1] Huang T, Song C, Chen Y, Gan Y, Hu S, Hai A, Liu W, Kang T, Zhao Y, Miao Z, Wang X, Fu Y, Ke B. Molecular Transformers: Adaptive Multitarget Ligands for Esterase-Induced Transition from Analgesics to Anesthetics. Journal of Medicinal Chemistry. 2024; 67(14): 12349-12365. View Source

Tissue-Specific Functional Bifurcation

The primary research study confirms KGP-25's dual efficacy in cellular and animal models, demonstrating its intended transition from analgesia to anesthesia and its ability to reduce opioid-related side effects [1]. While this data validates the compound's functionality, direct, side-by-side quantitative comparisons with other Nav1.8 inhibitors in these specific models are not provided in the available abstract.

Tissue-specific bifurcation

Class-level inference

Parent compound engages Nav1.8 in PNS; esterase-hydrolyzed metabolite modulates GABAA in CNS. Conventional MTDLs engage targets simultaneously.

Enables tissue-specific sequential pharmacology studies

Receptor occupancy and tissue concentration data in full text

Evidence Dimension	In Vivo Functional Validation
Target Compound Data	Confirmed dual efficacy in cellular and animal models, reducing opioid-related side effects
Comparator Or Baseline	N/A (Self-validation)
Quantified Difference	Not Applicable
Conditions	Cellular and animal models as described in Huang et al., J Med Chem 2024 [1].

Why This Matters

This confirmation of in vivo functionality is essential for researchers considering KGP-25 for preclinical pain or anesthesia studies, as it demonstrates the compound's viability in complex biological systems, a prerequisite for any further comparative work.

• [1] Huang T, Song C, Chen Y, Gan Y, Hu S, Hai A, Liu W, Kang T, Zhao Y, Miao Z, Wang X, Fu Y, Ke B. Molecular Transformers: Adaptive Multitarget Ligands for Esterase-Induced Transition from Analgesics to Anesthetics. Journal of Medicinal Chemistry. 2024; 67(14): 12349-12365. View Source

KGP-25 Application Scenarios

Molecular Transformer Mechanistic Studies

KGP-25 serves as the prototypical tool compound for studying the 'molecular transformer' strategy, a novel approach to adaptive pharmacology [1]. Its ability to undergo an esterase-induced functional transition from a Nav1.8 inhibitor to a GABAA modulator makes it essential for research aimed at understanding and developing environment-responsive therapeutics that can overcome the limitations of conventional MTDLs [1].

Opioid-Sparing Analgesic Discovery

As a compound with confirmed dual efficacy in cellular and animal models, KGP-25 is suitable for preclinical studies exploring the therapeutic potential of a combined analgesic and anesthetic profile [1]. This includes research into pain management strategies that may offer an alternative to opioid-based therapies by targeting Nav1.8 in the peripheral nervous system for pain relief and GABAA receptors in the central nervous system for anesthesia [1].

Tissue-Specific Target Engagement

Due to its unique environment-dependent mechanism, KGP-25 is an ideal reference compound for studies comparing functional selectivity and adaptive pharmacodynamics against standard, single-mechanism Nav1.8 channel blockers like VX-548, A-803467, or PF-01247324 [2]. Researchers can use KGP-25 to benchmark the behavioral and pharmacological outcomes of a designed functional switch in contrast to static target engagement [REFS-1, REFS-2].

Prodrug and Adaptive Ligand Design

KGP-25 is a valuable chemical probe for dissecting the biology of Nav1.8 channels in the peripheral nervous system and for investigating the kinetics and tissue-specificity of esterase-mediated prodrug activation pathways [1]. Its design allows researchers to trace the spatial and temporal conversion of drug activity, offering a distinct advantage over non-activatable Nav1.8 inhibitors for understanding tissue-selective pharmacology [REFS-1, REFS-2].

Application

Selection Property

Validation Focus

Esterase-driven target-switching research

Esterase-labile prodrug scaffold

Tissue-specific hydrolysis and target engagement

Nav1.8/GABAA dual-target pathway research

Opioid-independent mechanism

Side-effect endpoint comparison in models

Compartment-specific pharmacology studies

Sequential PNS-to-CNS activation

Tissue-specific esterase activity and target modulation

Adaptive ligand SAR and prodrug design

Hydrolyzable ester linker scaffold

Esterase substrate specificity and switching kinetics

• [1] Huang T, Song C, Chen Y, Gan Y, Hu S, Hai A, Liu W, Kang T, Zhao Y, Miao Z, Wang X, Fu Y, Ke B. Molecular Transformers: Adaptive Multitarget Ligands for Esterase-Induced Transition from Analgesics to Anesthetics. Journal of Medicinal Chemistry. 2024; 67(14): 12349-12365. View Source
• [2] Wang H, Huang J, Zang J, Jin X, Yan N. Drug discovery targeting Nav1.8: Structural insights and therapeutic potential. Current Opinion in Chemical Biology. 2025; 84: 102546. View Source